Cas no 2138111-50-7 (3-(3,3-Difluoropyrrolidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol)

• Product Name: 3-(3,3-Difluoropyrrolidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol
• CAS No: 2138111-50-7
• MF: C₁₁H₁₆F₅NO
• MW: 273.242860794067
• CID: 6357997
• PubChem ID: 165496377
• Update Time: 2025-10-29

3-(3,3-Difluoropyrrolidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138111-50-7
• EN300-1160811
• 3-(3,3-difluoropyrrolidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol
• 3-(3,3-Difluoropyrrolidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol

• Inchi： 1S/C11H16F5NO/c12-10(13)3-4-17(6-10)9-5-7(18)1-2-8(9)11(14,15)16/h7-9,18H,1-6H2
• InChI Key： QBIHZZCMIVGJHA-UHFFFAOYSA-N
• SMILES： FC1(CCN(C1)C1CC(CCC1C(F)(F)F)O)F

Computed Properties

• Exact Mass: 273.11520494g/mol
• Monoisotopic Mass: 273.11520494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-(3,3-Difluoropyrrolidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol

Professional Introduction to Compound with CAS No. 2138111-50-7 and Product Name: 3-(3,3-Difluoropyrrolidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol

The compound with the CAS number 2138111-50-7 and the product name 3-(3,3-Difluoropyrrolidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in pharmaceutical research and development. The presence of both difluoropyrrolidine and trifluoromethylcyclohexanol moieties suggests a high degree of functional complexity, which is often leveraged to enhance binding affinity and selectivity in drug design.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry due to their ability to modulate metabolic stability and pharmacokinetic properties. The 3,3-difluoropyrrolidin-1-yl group in this compound contributes to its structural rigidity, which can be advantageous in optimizing interactions with biological targets. Additionally, the trifluoromethylcyclohexan-1-ol moiety introduces lipophilicity and electronic effects that are critical for drug-like properties. These features make the compound a promising candidate for further exploration in the development of novel therapeutics.

In the context of contemporary pharmaceutical research, the integration of advanced computational methods has significantly accelerated the discovery and optimization of bioactive molecules. The structural framework of 3-(3,3-Difluoropyrrolidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol has been subjected to rigorous molecular modeling studies to elucidate its potential binding modes with target proteins. These studies have revealed that the compound exhibits favorable interactions with enzymes and receptors involved in critical biological pathways, suggesting its utility in addressing a range of therapeutic challenges.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of fluorine atoms into the pyrrolidine ring and the cyclohexanol backbone requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired molecular architecture efficiently. These methodologies not only demonstrate the synthetic prowess but also underscore the importance of innovative approaches in accessing complex molecular entities.

From a pharmacological perspective, the dual functionality of 3-(3,3-Difluoropyrrolidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol offers a strategic advantage in drug design. The difluoropyrrolidine moiety is known to enhance binding affinity through steric and electronic interactions, while the trifluoromethylcyclohexan-1-ol group contributes to metabolic stability by preventing oxidative degradation. Such features are particularly valuable in developing drugs that require prolonged half-lives and improved bioavailability. Preclinical studies have begun to explore these properties further, providing preliminary evidence of its efficacy in model systems.

The impact of fluorine substitution on biological activity has been extensively documented in literature. The electron-withdrawing nature of fluorine atoms can modulate hydrogen bonding patterns and lipophilicity, thereby influencing receptor binding affinity. In the case of 3-(3,3-Difluoropyrrolidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol, these effects are expected to contribute to its selectivity for target enzymes over off-target proteins. This selectivity is a cornerstone of modern drug development, as it minimizes side effects and enhances therapeutic index.

As research progresses, interdisciplinary approaches combining computational chemistry, synthetic organic chemistry, and pharmacology are becoming increasingly integral to drug discovery. The case of 3-(3,3-Difluoropyrrolidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol exemplifies this synergy. By leveraging cutting-edge computational tools to predict binding affinities and designing experiments based on these predictions, researchers can efficiently navigate the complex landscape of molecular optimization. This iterative process not only accelerates discovery but also fosters innovation across multiple scientific disciplines.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive scaffold for exploring novel chemical entities with enhanced properties. For instance, derivatives of 3-(3,3-Difluoropyrrolidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol could be investigated for their role as probes or intermediates in biochemical assays. Such applications would further solidify its importance in advancing our understanding of biological systems.

In conclusion, 3-(3,3-Difluoropyrrolidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol (CAS No. 2138111-50-7) represents a significant contribution to the field of medicinal chemistry. Its structural complexity, derived from the combination of difluoropyrrolidine and trifluoromethylcyclohexanol moieties, positions it as a versatile tool for drug discovery and biochemical research. As our understanding of fluorinated compounds continues to evolve, compounds like this are likely to play an increasingly pivotal role in developing next-generation therapeutics that address unmet medical needs.